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Executive Summary & Scientific Context

The on-surface synthesis of graphene nanoribbons (GNRs) via Ullmann-type coupling
represents a paradigm shift in nanofabrication, moving from "top-down" lithography to "bottom-
up" atomic precision. This protocol details the synthesis of 7-atom wide armchair graphene
nanoribbons (7-AGNRs) using 10,10'-dibromo-9,9'-bianthryl (DBBA) precursors on a Au(111)
substrate.[1][2][3][4][5]

Unlike solution-based chemistry, the Au(111) surface acts as both a catalyst and a template.

The reaction proceeds in two distinct thermal steps:

o Polymerization (Ullmann Coupling): Scission of C-Br bonds and formation of C-C bonds

between aryl radicals to form polyanthrylene chains.

o Cyclodehydrogenation: Planarization of the polymer into a fully conjugated graphene

nanoribbon.

Why Au(111)? Gold is chemically inert enough to allow radical diffusion before coupling (unlike
Cu, which often couples immediately and irregularly) yet active enough to catalyze C-Br
scission at moderate temperatures.
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Experimental Prerequisites
Ultra-High Vacuum (UHV) Environment[3][6]

o Base Pressure:

mbar is critical. Contaminants (H20, Oz) will guench aryl radicals, terminating chain growth.

e Pumping System: Turbomolecular pumps backed by ion/titanium sublimation pumps.[6]
Materials

e Substrate: Au(111) Single Crystal (Orientation accuracy <0.1°).[7]

e Precursor: 10,10'-dibromo-9,9'-bianthryl (DBBA), purity >98% (sublimed grade).

o Evaporator: Knudsen Cell (K-Cell) or Quartz Crucible Evaporator with PID temperature
control.

Core Protocol: Step-by-Step Methodology
Phase 1: Substrate Preparation (The Foundation)

Goal: Create an atomically flat, reconstructed Au(111) surface.
e Sputtering: Bombard surface with Art ions (Energy: 1.0 — 1.5 keV; Pressure:

mbar) for 15 minutes to remove contaminants.

e Annealing: Heat substrate to 450°C for 15 minutes.
o Mechanism:[8][9] Heals sputtering damage and induces the characteristic
"herringbone” reconstruction.

» Validation: Perform STM scan. Large, defect-free terraces (>100 nm width) with visible
herringbone reconstruction confirm readiness.

Phase 2: Precursor Deposition

Goal: Achieve sub-monolayer coverage (0.5 — 0.8 ML) to prevent vertical stacking.
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e Degas: Pre-heat DBBA crucible to 140°C (shutter closed) for 1 hour to remove
water/solvents.

o Deposition:
o Substrate Temp:Room Temperature (25°C).

o Crucible Temp:~160°C - 180°C (System dependent; calibrate using Quartz Crystal
Microbalance to ~0.5 A/min).

o Duration: Typically 2-5 minutes.

 In-situ Check: At RT, DBBA molecules self-assemble into "islands" stabilized by halogen
bonding. They do not yet form covalent bonds.

Phase 3: Polymerization (The Ullmann Step)

Goal: Induce C-Br cleavage and radical polymerization.
o Ramp: Heat substrate to 200°C (Rate: 2°C/s).
e Hold: Maintain 200°C for 10 minutes.
e Mechanism:
o At ~150°C, C-Br bonds break.
o Br atoms adsorb onto the Au surface.
o Anthryl radicals diffuse along the surface.
o Radicals couple to form polyanthrylene chains.

e Result: The surface now contains "kinked" polymer chains and adsorbed Bromine atoms.

Phase 4: Cyclodehydrogenation (GNR Formation)

Goal: Planarize the polymer into a ribbon.
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e Ramp: Heat substrate to 400°C.
e Hold: Maintain 400°C for 10 minutes.
e Mechanism:
o Intramolecular C-C bond formation occurs between the anthryl units.
o Hydrogen atoms dissociate (Hz gas desorbs).
o The polymer flattens into a fully conjugated 7-AGNR.
o Note: Most Br atoms desorb from the surface at this temperature.

Reaction Mechanism & Workflow Visualization
Reaction Pathway Logic

The following diagram illustrates the chemical transformation logic, highlighting the critical
temperature thresholds that gate each state.
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Caption: Figure 1. Thermal activation pathway of DBBA on Au(111).[1][2][4] Red arrows
indicate the Ullmann coupling phase; Green arrow indicates the graphitization phase.

Experimental Workflow
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This diagram outlines the operational sequence in the UHV chamber.
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Caption: Figure 2. Operational workflow for the two-step thermal synthesis protocol.

Data Summary & Validation Metrics

To ensure the protocol was successful, compare your results against these standard metrics.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b14809764/docs?utm_src=pdf-body-img#application-note-ullmann-coupling-protocol-for-dbba-on-au-111-surface
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14809764?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Parameter

Phase 1:
Deposition (RT)

Phase 2:
Polymerization
(200°C)

Phase 3: GNR
Formation (400°C)

STM Morphology

Self-assembled
islands, herringbone

pattern visible.

Disordered, "kinked"
wires. High apparent
height (~3-4 A).

Straight, flat ribbons.
Low apparent height
(~2 A).

N/A (Molecular

~0.43 nm (along

Periodicity Irregular ) )
crystal) ribbon axis)
Shifted to lower
Strong doublet (C-Br o
XPS (Br 3d) bond) binding energy Absent (Br desorbs)
on
(Chemisorbed Br-Au)
) Broadened (mixed Narrow, asymmetric
XPS (C 1s) Single peak N
sp3/sp3) (Graphitic sp?)
HOMO-LUMO gap of ~2.3-2.5¢eV (on
Bandgap (STS) N/A
monomer Au(111))

Troubleshooting & Optimization

e Issue: Short, segmented ribbons.

o Cause: Surface coverage too low (radicals didn't find partners) or heating rate too slow

(radicals passivated by background gas before coupling).

o Fix: Increase coverage to ~0.7 ML; ensure fast ramp rate to 200°C.

e |Issue: Messy, cross-linked networks.

o Cause: Coverage too high (>1 ML). Vertical stacking prevents proper surface catalysis.

o Fix: Reduce deposition time.

e |ssue: "Fuzzy" STM images.

o Cause: Mobile species (Br atoms or unreacted monomers) adhering to the tip.
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o Fix: Pulse the tip (+3V, 100ms) over clean gold to drop the molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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